Valdecoxib Impurity B
Valdecoxib Impurity B
Brand Name:
Vulcanchem
CAS No.:
1373038-60-8
VCID:
VC0134309
InChI:
InChI=1S/C32H25N3O6S2/c1-21-29(31(33-40-21)25-9-5-3-6-10-25)23-13-17-27(18-14-23)42(36,37)35-43(38,39)28-19-15-24(16-20-28)30-22(2)41-34-32(30)26-11-7-4-8-12-26/h3-20,35H,1-2H3
SMILES:
CC1=C(C(=NO1)C2=CC=CC=C2)C3=CC=C(C=C3)S(=O)(=O)NS(=O)(=O)C4=CC=C(C=C4)C5=C(ON=C5C6=CC=CC=C6)C
Molecular Formula:
C32H25N3O6S2
Molecular Weight:
611.687
Valdecoxib Impurity B
CAS No.: 1373038-60-8
Cat. No.: VC0134309
Molecular Formula: C32H25N3O6S2
Molecular Weight: 611.687
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 1373038-60-8 |
|---|---|
| Molecular Formula | C32H25N3O6S2 |
| Molecular Weight | 611.687 |
| IUPAC Name | 4-(5-methyl-3-phenyl-1,2-oxazol-4-yl)-N-[4-(5-methyl-3-phenyl-1,2-oxazol-4-yl)phenyl]sulfonylbenzenesulfonamide |
| Standard InChI | InChI=1S/C32H25N3O6S2/c1-21-29(31(33-40-21)25-9-5-3-6-10-25)23-13-17-27(18-14-23)42(36,37)35-43(38,39)28-19-15-24(16-20-28)30-22(2)41-34-32(30)26-11-7-4-8-12-26/h3-20,35H,1-2H3 |
| Standard InChI Key | FDUYPVXQEAKTGG-UHFFFAOYSA-N |
| SMILES | CC1=C(C(=NO1)C2=CC=CC=C2)C3=CC=C(C=C3)S(=O)(=O)NS(=O)(=O)C4=CC=C(C=C4)C5=C(ON=C5C6=CC=CC=C6)C |
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